Cas no 2310156-76-2 (1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine)

• Product Name: 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine
• CAS No: 2310156-76-2
• MF: C₁₁H₁₂ClF₂NO₂S
• MW: 295.733287811279
• CID: 5340182
• Update Time: 2025-06-29

1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-((5-chloro-2-methylphenyl)sulfonyl)-3-(difluoromethyl)azetidine
• 1-(5-chloro-2-methylphenyl)sulfonyl-3-(difluoromethyl)azetidine
• 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine

• Inchi： 1S/C11H12ClF2NO2S/c1-7-2-3-9(12)4-10(7)18(16,17)15-5-8(6-15)11(13)14/h2-4,8,11H,5-6H2,1H3
• InChI Key： WFVVMSCFGSWGAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine

Recent Advances in the Study of 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine (CAS: 2310156-76-2)

In recent years, the compound 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine (CAS: 2310156-76-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and difluoromethyl azetidine moieties, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and optimization of 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting its specificity and affinity.

In addition to its anti-inflammatory properties, 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine has also been investigated for its role in oncology. Preliminary data indicate that the compound may interfere with signaling pathways crucial for cancer cell proliferation. Animal models have shown reduced tumor growth rates when treated with this compound, although further studies are needed to elucidate its mechanism of action and optimize dosing regimens.

Despite these promising findings, challenges remain in the development of this compound as a viable therapeutic. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 1-(5-chloro-2-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine represents a promising candidate for further drug development. Its dual potential in treating inflammatory diseases and cancer underscores the importance of continued research. Future studies should focus on optimizing its pharmacological properties and conducting clinical trials to evaluate its safety and efficacy in humans.